Cas no 1096879-78-5 (4-amino-3-(cyanomethoxy)benzoic acid)

• Product Name: 4-amino-3-(cyanomethoxy)benzoic acid
• CAS No: 1096879-78-5
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD12168722
• CID: 5237346
• Update Time: 2025-07-22

4-amino-3-(cyanomethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-(cyanomethoxy)-
• 4-amino-3-(cyanomethoxy)benzoic acid

• MDL： MFCD12168722
• Inchi： 1S/C9H8N2O3/c10-3-4-14-8-5-6(9(12)13)1-2-7(8)11/h1-2,5H,4,11H2,(H,12,13)
• InChI Key： BNQHAVDVONPRFE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N)C(OCC#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-amino-3-(cyanomethoxy)benzoic acid

Recent Advances in the Study of 4-amino-3-(cyanomethoxy)benzoic acid (CAS: 1096879-78-5)

4-amino-3-(cyanomethoxy)benzoic acid (CAS: 1096879-78-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both amino and cyano-methoxy functional groups on the benzoic acid scaffold provides a versatile platform for further chemical modifications, making it a valuable intermediate in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 4-amino-3-(cyanomethoxy)benzoic acid to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic processes, to achieve high yields and purity. The compound's stability under physiological conditions has also been a key area of investigation, with findings suggesting its suitability for in vivo applications.

One of the most notable applications of 4-amino-3-(cyanomethoxy)benzoic acid is its role as a building block for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the structural flexibility of this compound allows for the design of highly selective inhibitors. Preliminary in vitro studies have demonstrated its efficacy in modulating specific kinase pathways, with minimal off-target effects.

In addition to its therapeutic potential, 4-amino-3-(cyanomethoxy)benzoic acid has also been explored for its utility in chemical biology research. Its ability to act as a fluorescent probe or a labeling agent has opened new avenues for studying protein-ligand interactions and cellular processes. Recent publications have highlighted its use in fluorescence-based assays and imaging techniques, providing valuable insights into molecular mechanisms.

The safety and toxicological profile of 4-amino-3-(cyanomethoxy)benzoic acid have been assessed in preclinical studies. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a drug candidate or a research tool.

Future research directions for 4-amino-3-(cyanomethoxy)benzoic acid include the exploration of its derivatives and analogs to expand its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and promising preliminary data make it a focal point in the ongoing quest for innovative treatments in chemical biology and medicine.